Ethyl 4-amino-5-cyanosalicylate
Cat. No. B1352069
M. Wt: 206.2 g/mol
InChI Key: JBTCEUXHFCUMJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[ClH:18].[NH2:1][c:2]1[cH:3][c:4]([OH:15])[c:5]([C:6](=[O:7])[O:8][CH2:9][CH3:10])[cH:11][c:12]1[C:13]#[N:14].[Na+:17].[OH-:16].[OH2:19]>>[NH2:1][c:2]1[cH:3][c:4]([OH:15])[c:5]([C:6](=[O:7])[OH:8])[cH:11][c:12]1[C:13]#[N:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cc(C#N)c(N)cc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc(C(=O)O)c(O)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
